Cas no 2229212-53-5 (3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid
• CAS No: 2229212-53-5
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 5835459
• PubChem ID: 165643380
• Update Time: 2025-07-18

3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229212-53-5
• 3-(2-bromo-5-cyanophenyl)-3-hydroxypropanoic acid
• EN300-1935026
• 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C10H8BrNO3/c11-8-2-1-6(5-12)3-7(8)9(13)4-10(14)15/h1-3,9,13H,4H2,(H,14,15)
• InChI Key： AIMQHRYIKVDLFU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid

3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid: An Emerging Compound in Chemical and Pharmaceutical Research

3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid, with the CAS number 2229212-53-5, is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a cyano group, and a hydroxypropanoic acid moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid is C₁₀H₈BrNO₃, and its molecular weight is approximately 266.07 g/mol. The presence of the bromine atom and the cyano group imparts significant electronic and steric effects, making this compound a valuable candidate for synthetic chemistry and medicinal applications. The hydroxypropanoic acid moiety further enhances its solubility and reactivity, which are crucial factors in its potential use in drug development.

Recent studies have explored the biological activities of 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid, revealing its potential as a lead compound in the development of new therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Moreover, 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid has been investigated for its anticancer properties. Preliminary studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

In addition to its biological activities, 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid has also been studied for its synthetic utility. Its unique structure makes it an attractive building block for the synthesis of more complex molecules. Researchers have utilized this compound as an intermediate in the synthesis of novel derivatives with enhanced pharmacological properties. For example, modifications to the cyano group or the introduction of additional functional groups have led to compounds with improved potency and selectivity.

The synthesis of 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid typically involves multi-step reactions, starting from readily available starting materials. One common approach is to react 2-bromoacetophenone with cyanide ions to form the corresponding nitrile, followed by hydrolysis to yield the final product. Recent advancements in synthetic methods have focused on improving the efficiency and yield of these reactions, making the compound more accessible for large-scale production.

In conclusion, 3-(2-Bromo-5-cyanophenyl)-3-hydroxypropanoic acid (CAS No. 2229212-53-5) represents a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.